Cas no 1094709-76-8 (b-AMino-3-(trifluoroMethyl)benzeneethanol)

β-Amino-3-(trifluoromethyl)benzeneethanol is a fluorinated aromatic compound featuring both amino and ethanol functional groups. Its trifluoromethyl substituent enhances lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. The presence of the β-aminoethanol moiety allows for versatile reactivity, facilitating its use as an intermediate in synthesizing bioactive molecules, including β-adrenergic receptor ligands. The electron-withdrawing trifluoromethyl group further influences the compound's electronic properties, enabling selective modifications. This compound is particularly useful in medicinal chemistry for developing CNS-active agents and enzyme inhibitors. High purity grades ensure consistent performance in research and industrial processes. Proper handling under inert conditions is recommended due to potential sensitivity to oxidation.

b-AMino-3-(trifluoroMethyl)benzeneethanol structure

1094709-76-8 structure

Product Name:b-AMino-3-(trifluoroMethyl)benzeneethanol

CAS No:1094709-76-8

MF:C₉H₁₀F₃NO

MW:205.17701292038

MDL:MFCD11213673

CID:1192127

PubChem ID:54775902

Update Time:2025-10-29

b-AMino-3-(trifluoroMethyl)benzeneethanol Chemical and Physical Properties

Names and Identifiers

- b-AMino-3-(trifluoroMethyl)benzeneethanol
- 2-AMINO-2-[3-(TRIFLUOROMETHYL)PHENYL]ETHAN-1-OL
- Benzeneethanol, β-amino-3-(trifluoromethyl)-
- 2-Amino-2-(3-(trifluoromethyl)phenyl)ethanol
- SB77629
- BS-12546
- CS-0416191
- SB77562
- OPEIEIUCYFMKJD-UHFFFAOYSA-N
- 2-amino-2-[3-(trifluoromethyl)phenyl]ethanol
- AKOS005265626
- N15430
- 2-amino-2-(3-(trifluoromethyl)phenyl)ethan-1-ol
- SCHEMBL3597792
- (R)-2-amino-2-(3-(trifluoromethyl)phenyl)ethan-1-ol
- EN300-329284
- 1094709-76-8
- MDL： MFCD11213673
- Inchi： 1S/C9H10F3NO/c10-9(11,12)7-3-1-2-6(4-7)8(13)5-14/h1-4,8,14H,5,13H2
- InChI Key： OPEIEIUCYFMKJD-UHFFFAOYSA-N
- SMILES： C1(C(N)CO)=CC=CC(C(F)(F)F)=C1

Computed Properties

Exact Mass: 205.07144843g/mol
Monoisotopic Mass: 205.07144843g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 46.2Å²

b-AMino-3-(trifluoroMethyl)benzeneethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	PC530043-250mg	b-Amino-3-(trifluoromethyl)benzeneethanol	1094709-76-8	97%	250mg	£285.00	2024-05-24
Apollo Scientific	PC530043-500mg	b-Amino-3-(trifluoromethyl)benzeneethanol	1094709-76-8	97%	500mg	£427.00	2024-05-24
Apollo Scientific	PC530043-1g	b-Amino-3-(trifluoromethyl)benzeneethanol	1094709-76-8	97%	1g	£648.00	2024-05-24
eNovation Chemicals LLC	Y1107191-5g	2-amino-2-(3-(trifluoromethyl)phenyl)ethan-1-ol	1094709-76-8	95%	5g	$2200	2024-07-23
Enamine	EN300-329284-0.05g	2-amino-2-[3-(trifluoromethyl)phenyl]ethan-1-ol	1094709-76-8	95.0%	0.05g	$418.0	2025-03-18
Enamine	EN300-329284-0.1g	2-amino-2-[3-(trifluoromethyl)phenyl]ethan-1-ol	1094709-76-8	95.0%	0.1g	$438.0	2025-03-18
Enamine	EN300-329284-0.25g	2-amino-2-[3-(trifluoromethyl)phenyl]ethan-1-ol	1094709-76-8	95.0%	0.25g	$458.0	2025-03-18
Enamine	EN300-329284-0.5g	2-amino-2-[3-(trifluoromethyl)phenyl]ethan-1-ol	1094709-76-8	95.0%	0.5g	$478.0	2025-03-18
Enamine	EN300-329284-1.0g	2-amino-2-[3-(trifluoromethyl)phenyl]ethan-1-ol	1094709-76-8	95.0%	1.0g	$498.0	2025-03-18
Enamine	EN300-329284-2.5g	2-amino-2-[3-(trifluoromethyl)phenyl]ethan-1-ol	1094709-76-8	95.0%	2.5g	$862.0	2025-03-18